Cas no 2029016-99-5 (1-Azetidinecarboxylic acid, 3-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2029016-99-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5292612
• Update Time: 2023-08-25

1-Azetidinecarboxylic acid, 3-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2-dimethylpropanoyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(2,2-dimethyl-1-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-12(2,3)10(15)9-7-14(8-9)11(16)17-13(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： SFNAATSUAHIIOB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(C)(C)C)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 2
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids